tert-ButoxycopperDISCONTINUED

• IUPAC Name: copper(1+);2-methylpropan-2-olate
• InChI: InChI=1S/C4H9O.Cu/c1-4(2,3)5;/h1-3H3;/q-1;+1
• InChI Key: WILFNLHOTDCRAO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[O-].[Cu+]
• Molecular Formula: C4H9CuO
• DSSTOX Substance ID: DTXSID80460062
• Molecular Weight: 136.66 g/mol
• CAS RN: 35342-67-7

Description

Tert-Butoxycopper (tBuCu) is a copper-based reagent that has been widely used in organic synthesis. It is a versatile and efficient reagent that has found applications in various chemical transformations.

Mechanism of Action

The mechanism of action of tert-ButoxycopperDISCONTINUED involves the formation of a copper(II) intermediate, which undergoes oxidative addition to the substrate. The resulting copper(III) intermediate then undergoes reductive elimination to form the desired product. The overall reaction involves the transfer of a copper atom from tert-ButoxycopperDISCONTINUED to the substrate.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of tert-ButoxycopperDISCONTINUED. However, it has been shown to be relatively non-toxic and has low environmental impact. It is important to note that tert-ButoxycopperDISCONTINUED should be handled with care, as it is a flammable and reactive reagent.

Advantages and Limitations for Lab Experiments

One of the main advantages of tert-ButoxycopperDISCONTINUED is its versatility and efficiency in various chemical transformations. It is also relatively easy to handle and store. However, tert-ButoxycopperDISCONTINUED has some limitations, including its sensitivity to air and moisture, which can lead to degradation and reduced reactivity. It is also a relatively expensive reagent, which can limit its use in large-scale reactions.

Future Directions

There are several future directions for the use of tert-ButoxycopperDISCONTINUED in organic synthesis. One area of research is the development of new ligands to enhance the reactivity and selectivity of tert-ButoxycopperDISCONTINUED. Another area of research is the application of tert-ButoxycopperDISCONTINUED in the synthesis of new materials, such as polymers and nanoparticles. Additionally, there is potential for the use of tert-ButoxycopperDISCONTINUED in catalysis and in the development of new synthetic methodologies.
Conclusion:
In conclusion, tert-ButoxycopperDISCONTINUED is a versatile and efficient reagent that has found applications in various chemical transformations. Its mechanism of action involves the transfer of a copper atom to the substrate, and it has been shown to be relatively non-toxic and have low environmental impact. Although tert-ButoxycopperDISCONTINUED has some limitations, there are several future directions for its use in organic synthesis, including the development of new ligands and the application in the synthesis of new materials.

Synthesis Methods

TBuCu can be synthesized by the reaction of copper(I) iodide with tert-butyl alcohol in the presence of triethylamine. The reaction proceeds via a ligand exchange mechanism, where the iodide ion is replaced by the tert-butoxide ion.

Scientific Research Applications

TBuCu has been used in various chemical transformations, including cross-coupling reactions, addition reactions, and reduction reactions. It has been shown to be an efficient reagent for the synthesis of complex organic molecules. In particular, tert-ButoxycopperDISCONTINUED has been used in the synthesis of natural products, pharmaceuticals, and materials.